Cas no 1802-12-6 (Phytolaccagenin)

Phytolaccagenin, a triterpenoid saponin, is an active component of plant tongue root Phytolaccagenin has antifungal activity, anti-inflammatory activity and low toxicity

Phytolaccagenin structure

Product Name:Phytolaccagenin

CAS No:1802-12-6

Molecular Formula:C₃₁H₄₈O₇

Molecular Weight:532.7086

MDL:MFCD09953799

CID:141756

PubChem ID:21594228

Phytolaccagenin Properties

Names and Identifiers

- Olean-12-ene-28,29-dioicacid, 2,3,23-trihydroxy-, 29-methyl ester, (2b,3b,4a,20b)-
- PCB No 209 solution
- Phytolaccagenin
- 2-carbomethoxy-10,11-dihydroxy-2,6a,6b,9,12a-pentamethyl-9-methylol-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Jaligonic acid 30-methyl ester
- (2beta,3beta,4alpha,20beta)-2,3,23-Trihydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
- [ "" ]
- (2R,4Ar,6aR,6aS,6bR,9R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-
- NSC-116453
- AC-34746
- MFCD09953799
- 18YX12Q68B
- Q-100213
- s9218
- Q27252041
- (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
- HY-N1433
- MS-29854
- NS00093734
- OLEAN-12-ENE-28,30-DIOIC ACID, 2.BETA.,3.BETA.,23-TRIHYDROXY-, 30-METHYL ESTER
- OLEAN-12-ENE-28,29-DIOIC ACID, 2,3,23-TRIHYDROXY-, 29-METHYL ESTER, (2.BETA.,3.BETA.,4.ALPHA.,20.BETA.)-
- (2beta,3beta,4alpha,20beta)-29-Methyl 2,3,23-trihydroxyolean-12-ene-28,29-dioate
- CCG-269930
- NSC 116453
- 1802-12-6
- CS-0016865
- SCHEMBL1050612
- AKOS037514779
- 10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- UNII-18YX12Q68B
- Phytolaccagenine
- (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
- 2,3,23-trihydroxy-29-methoxy-29-oxoolean-12-en-28-oic acid
- DTXSID40939305
- FT-0697857
- NSC116453
- CHEBI:228898
- Olean-12-ene-28,30-dioic acid, 2beta,3beta,23-trihydroxy-, 30-methyl ester (8CI); Phytolaccagenin (7CI); Jaligonic acid 30-methyl ester; NSC 116453; Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
- DA-76851
- OLEAN-12-ENE-28,30-DIOIC ACID, 2BETA,3BETA,23-TRIHYDROXY-, 30-METHYL ESTER
- +Expand
- MDL： MFCD09953799
- InChIKey： CYJWWQALTIKOAG-NBOZUFDMSA-N
- Inchi： 1S/C31H48O7/c1-26(25(37)38-6)11-13-31(24(35)36)14-12-29(4)18(19(31)15-26)7-8-22-27(2)16-20(33)23(34)28(3,17-32)21(27)9-10-30(22,29)5/h7,19-23,32-34H,8-17H2,1-6H3,(H,35,36)/t19-,20?,21?,22+,23?,26+,27-,28-,29+,30+,31-/m0/s1
- SMILES： O([H])C1([H])C([H])(C([H])([H])[C@@]2(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C(=O)O[H])C([H])([H])C([H])([H])[C@](C(=O)OC([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]5([H])C4=C([H])C([H])([H])[C@@]32[H])[C@]1(C([H])([H])[H])C([H])([H])O[H])O[H]

Computed Properties

Exact Mass: 532.340004g/mol
Surface Charge: 0
XLogP3: 4.5
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 532.340004g/mol
Monoisotopic Mass: 532.340004g/mol
Topological Polar Surface Area: 124Å²
Heavy Atom Count: 38
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 532.7

Experimental Properties

LogP: 4.32990
PSA: 124.29000
Boiling Point: 639.6±55.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 199.3±25.0 °C
Color/Form: Powder
Density: 1.24

Phytolaccagenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00228Z-5mg	Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2β,3β,4α,20β)-	1802-12-6	98%	5mg	$104.00	2024-06-18
A2B Chem LLC	AA95427-5mg	Phytolaccagenin	1802-12-6	98%	5mg	$199.00	2024-04-20
Aaron	AR0022HB-20mg	Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2β,3β,4α,20β)-	1802-12-6		20mg	$127.00
abcr	AB493937-10mg	Phytolaccagenin; .	1802-12-6		10mg	€214.50
ChemScence	CS-0016865-5mg	Phytolaccagenin	1802-12-6	98.07%	5mg	$80.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1094-100mg	Phytolaccagenin	1802-12-6	98%	100mg	$150	2023-09-20
DC Chemicals	DCS-086-20 mg	Phytolaccagenin	1802-12-6	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1246950-5mg	Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2ß,3ß,4a,20ß)-	1802-12-6	98%	5mg	$205	2024-06-07
MedChemExpress	HY-N1433-5mg	Phytolaccagenin	1802-12-6	98.07%	5mg	￥620	2024-04-19
PhytoLab	80614-50mg	Phytolaccagenin	1802-12-6	≥ 90.0 %	50mg	€1152

Phytolaccagenin Suppliers

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Phytolaccagenin Related Literature

1. UGT73F17, a new glycosyltransferase from Glycyrrhiza uralensis, catalyzes the regiospecific glycosylation of pentacyclic triterpenoids

Junbin He,Kuan Chen,Zhi-min Hu,Kai Li,Wei Song,Li-yan Yu,Chung-Hang Leung,Dik-Lung Ma,Xue Qiao,Min Ye Chem. Commun. 2018 54 8594
2. Triterpenoids

J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1986 3 421
3. Crystallography

H. M. Powell,C. K. Prout,S. C. Wallwork Annu. Rep. Prog. Chem. 1964 61 567

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